3-Bromo-5-(phenylthio)pyridine

• CAS No.: 284040-68-2
• Molecular Formula: C11H8BrNS
• Molecular Weight: 266.16 g/mol
• IUPAC Name: 3-bromo-5-phenylsulfanylpyridine
• InChI: InChI=1S/C11H8BrNS/c12-9-6-11(8-13-7-9)14-10-4-2-1-3-5-10/h1-8H
• InChI Key: JOLLPKXLNVQRNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=CC(=CN=C2)Br

Description

3-Bromo-5-(phenylthio)pyridine is a useful research compound. Its molecular formula is C11H8BrNS and its molecular weight is 266.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In a volume of 268 μl of thiophenol was dissolved in 8 ml of dimethylformamide, added with 62.6 mg of sodium hydride at room temperature, and stirred for 1 hour. The reaction system was added with 618 mg of 3,5-dibromopyridine, heated to 130° C., and stirred under the same condition for 6.5 hours. The reaction system was added with saturated aqueous ammonium chloride, and extracted with ethyl acetate, and the organic layer was concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography (hexane/ethyl acetate (50:1 to 7:1)) to obtain 403 mg of the title compound.